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Compound of Interest

Compound Name: ST-193

Cat. No.: B1663846

For researchers, scientists, and drug development professionals utilizing the potent broad-
spectrum arenavirus inhibitor ST-193, adherence to proper disposal protocols is paramount to
ensure laboratory safety and environmental protection. This guide provides essential, step-by-
step procedures for the safe handling and disposal of ST-193, aligning with standard laboratory
safety practices and regulatory guidelines.

ST-193 hydrochloride is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Therefore, it must be treated as hazardous waste and disposed of
through an approved waste management program. Under no circumstances should ST-193 or
its containers be disposed of in regular trash or poured down the drain.

Hazard Identification and Safety Precautions

Before handling ST-193, it is crucial to be aware of its potential hazards and the necessary
safety measures.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

i . . H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 i ]
with long lasting effects
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Data sourced from the ST-193 hydrochloride Safety Data Sheet.[1]

Personal Protective Equipment (PPE): When handling ST-193, including during disposal
procedures, the following PPE is mandatory:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or other impervious clothing.

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust
or aerosols.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[1]

Step-by-Step Disposal Protocol for ST-193

The following protocol outlines the systematic process for the safe disposal of ST-193 waste.

1. Waste Minimization: The first step in responsible chemical management is to minimize waste
generation. This can be achieved by:

Accurately calculating the required amount of ST-193 for experiments to avoid excess.
e Preparing only the necessary volume of ST-193 solutions for immediate use.
2. Waste Collection and Segregation:

¢ Solid Waste: Collect unused or expired ST-193 powder, as well as any grossly contaminated
items (e.g., weighing boats, contaminated gloves, bench paper), in a designated, leak-proof,
and clearly labeled hazardous waste container.

e Liquid Waste: Collect solutions containing ST-193 in a separate, compatible, and sealed
hazardous waste container. Do not mix with other solvent waste streams unless confirmed to
be compatible. ST-193 is incompatible with strong acids, strong alkalis, and strong oxidizing
or reducing agents.[1]
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o Empty Containers: "Empty" containers of ST-193 must also be disposed of as hazardous
waste, as they will retain residual amounts of the chemical. Do not rinse and reuse these
containers.

3. Labeling of Waste Containers: All waste containers must be accurately labeled with the
following information:

e The words "Hazardous Waste"
e The full chemical name: "ST-193 hydrochloride"
e The CAS Number: "489416-12-8"

e The specific hazard warnings: "Toxic," "Harmful if Swallowed," and "Hazardous to the
Aquatic Environment"

e The date the waste was first added to the container.

4. Storage of Hazardous Waste: Store the labeled hazardous waste containers in a designated,
secure, and well-ventilated satellite accumulation area within the laboratory. This area should
be away from direct sunlight and sources of ignition.[1] Ensure that incompatible waste types
are segregated.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or the designated hazardous waste management office to schedule a pickup for the
ST-193 waste. Follow their specific procedures for waste collection requests. Do not attempt to
transport hazardous waste off-site yourself.

ST-193 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ST-193.
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ST-193 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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